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Compound of Interest

Compound Name: Ammonium-15N bromide

CAS No.: 39466-31-4

Cat. No.: B584713

Get Quote

Subtitle: A Comprehensive Protocol for Isotopic Integrity and Personnel Safety in Metabolic

Tracing and NMR Applications.

Executive Summary & Compound Identification
Ammonium-15N Bromide (

) is a high-value, isotopically labeled inorganic salt. Unlike standard ammonium bromide, this
compound serves as a critical nitrogen donor in biosynthetic labeling, metabolic tracking, and
quantitative Nuclear Magnetic Resonance (NMR) spectroscopy.

While the chemical toxicity profile mirrors that of natural abundance ammonium bromide, the

handling protocols differ significantly due to the necessity of maintaining isotopic enrichment

(>98 atom % 15N) and preventing hygroscopic degradation. This guide synthesizes GHS

safety compliance with best practices for analytical data integrity.

Physicochemical Data Table
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Property Specification Technical Note

Chemical Name Ammonium-15N Bromide Labeled Nitrogen variant

Formula N-15 Stable Isotope

CAS Number 43086-56-6 Specific to 15N variant

Molecular Weight 98.95 g/mol ~1 g/mol heavier than natural

Appearance
White to off-white crystalline

powder
Highly Hygroscopic

Solubility
Soluble in water, Methanol,

Ethanol
Exothermic dissolution

Isotopic Purity
Typically

98 atom % 15N

Critical for NMR signal-to-noise

ratio

Hazard Identification & Toxicology (GHS)
Scientific Context: The presence of the

nucleus does not impart radioactivity. This is a stable isotope. However, the bromide anion and
ammonium cation dictate the biological hazards.

GHS Classification
Based on Regulation (EC) No 1272/2008 and OSHA HCS 2012:

Eye Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Toxicological Mechanisms
Acute Effects: Upon contact with mucous membranes, hydrolysis can lead to local irritation.

Inhalation of dust causes coughing and respiratory distress due to the ammonium ion's
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interaction with mucosal moisture.

Systemic Bromism (Chronic): While rare in laboratory settings, chronic ingestion of bromides

can lead to "Bromism," a condition characterized by CNS depression, ataxia, and skin

eruptions (bromoderma). The biological half-life of bromide is 9–12 days, leading to potential

accumulation.

Exposure Response Logic
The following diagram outlines the immediate decision matrix for exposure events.

Exposure Event Identify Route

Inhalation

Skin/Eye Contact

Ingestion

Fresh Air + Oxygen
(If dyspneic)

Rinse 15 min
Remove Contacts

Rinse Mouth
Do NOT induce vomiting

Seek Medical
Attention (SDS P312)

Click to download full resolution via product page

Figure 1: Immediate response logic for Ammonium-15N Bromide exposure events.

Handling, Storage, & Isotopic Integrity
Expert Insight: The primary failure mode in

experiments is not chemical safety, but isotopic dilution via moisture absorption. Ammonium
bromide is hygroscopic. Water absorption introduces protons (

) and alters the sample mass, leading to concentration errors in quantitative NMR (qNMR).

Storage Protocols
Environment: Store in a desiccator or a glove box under inert atmosphere (

or
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).

Temperature: Ambient (Room Temperature) is chemically stable, but cool, dry storage

prevents caking.

Container: Tightly sealed amber glass or high-density polyethylene (HDPE). Parafilm sealing

is recommended after every use.

Experimental Workflow: Preventing Deliquescence
To ensure accurate mass spectrometry or NMR data, follow this strict handling protocol:

Equilibration: Allow container to reach room temperature before opening to prevent

condensation.

Weighing: Perform weighing operations quickly. For ultra-high precision, weigh inside a glove

box.

Solvation: If preparing stock solutions, use deuterated solvents (

,

) immediately to prevent H/D exchange issues if analyzing protons, though

is non-exchangeable in the ammonium core itself.

Handling Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desiccated Storage
(RT, Dark)

Thermal Equilibration
(Prevent Condensation)

Open in Low Humidity
(<40% RH)

Rapid Weighing
(Minimize Air Contact)

Purge Headspace (N2)
& Reseal

Remaining Solid

Dissolve in Solvent
(Immediate Use)

Aliquot

Click to download full resolution via product page

Figure 2: Cycle of handling to maintain hygroscopic stability and isotopic purity.

Stability & Reactivity
Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong acids, strong bases, and strong oxidizing agents.

Reaction with Bases: Evolves Ammonia-15N gas (

). This is a critical reaction to avoid unless intended, as it releases the expensive isotope
as a gas and poses an inhalation hazard.

Reaction with Strong Oxidizers: May liberate Bromine gas (

), which is highly toxic and corrosive.
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Decomposition Products: Hydrogen bromide gas, Nitrogen oxides (

), Ammonia.

Disposal Considerations
Regulatory Compliance: Do not dispose of isotopically labeled compounds via standard drain

systems if they can be recovered, due to cost. However, from a regulatory standpoint:

Classification: Hazardous chemical waste (due to Bromide/Ammonium toxicity).

Method: Dissolve or mix the material with a combustible solvent and burn in a chemical

incinerator equipped with an afterburner and scrubber.

Note: Observe all federal, state, and local environmental regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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